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Compound of Interest

Compound Name: N-Ethylformamide

Cat. No.: B146923 Get Quote

N-Ethylformamide: A Core Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the fundamental physicochemical properties of N-
Ethylformamide, a compound of interest in various chemical and pharmaceutical applications.

Core Molecular Data
N-Ethylformamide is a simple amide with significant applications as a solvent and an

intermediate in organic synthesis. Its fundamental molecular characteristics are summarized

below.

Property Value Source

Chemical Formula C₃H₇NO [1][2][3][4][5]

Molecular Weight 73.09 g/mol [2][3][4][6]

Alternate Molecular Weight 73.0938 [1]

Synonyms
N-Formylethylamine,

Ethylformamide
[1][3][6]

CAS Registry Number 627-45-2 [1]
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Detailed experimental methodologies for determining the fundamental properties of N-
Ethylformamide, such as its molecular weight, are rooted in established analytical techniques.

Protocol: Molecular Weight Determination via Mass Spectrometry

Sample Preparation: A dilute solution of N-Ethylformamide is prepared in a volatile organic

solvent, such as methanol or acetonitrile.

Ionization: The sample is introduced into the mass spectrometer. Electron Ionization (EI) is a

common method for a molecule of this type. In this process, the sample is vaporized and

then bombarded with a beam of high-energy electrons, causing the molecule to lose an

electron and form a positively charged molecular ion (M+).

Mass Analysis: The resulting ions are accelerated by an electric field and then deflected by a

magnetic field. The degree of deflection is inversely proportional to the mass-to-charge ratio

(m/z) of the ion.

Detection: A detector measures the abundance of ions at each m/z value.

Data Interpretation: The peak with the highest m/z value in the resulting mass spectrum

typically corresponds to the molecular ion. The mass of this ion provides the molecular

weight of the compound. For N-Ethylformamide, this would be observed at approximately

m/z 73.09.

Logical Relationships
The core attributes of N-Ethylformamide are logically interconnected, stemming from its

fundamental atomic composition.

N-Ethylformamide Chemical Formula
C3H7NO

is represented by Molecular Weight
73.09 g/mol

calculates to
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Core properties of N-Ethylformamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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